Cas no 905690-66-6 (Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)-)

• Product Name: Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)-
• CAS No: 905690-66-6
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 5494247
• Update Time: 2025-06-20

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)-

• Inchi： 1S/C15H17N3O2S/c1-9-4-10(2)6-12(5-9)17-13(19)8-21-14-7-11(3)16-15(20)18-14/h4-7H,8H2,1-3H3,(H,17,19)(H,16,18,20)
• InChI Key： LKRWBHBEXBKKKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1C=C(C)NC(=O)N=1

Additional information on Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)-

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- (CAS No. 905690-66-6): A Comprehensive Overview

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)-, identified by its CAS number 905690-66-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's unique chemical framework, incorporating a pyrimidine core and various substituents, positions it as a promising candidate for further investigation in medicinal chemistry.

The structural composition of Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- is highly sophisticated, featuring a thiazole-like moiety linked to a pyrimidine ring. This arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for biological activity. The presence of the acetamide group and the dimethylphenyl substituent further enhances its potential as a pharmacophore, enabling interactions with biological targets that could modulate various physiological processes.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in innovative ways. The research into Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- aligns with this trend, as scientists explore its potential in addressing unmet medical needs. The compound's ability to engage with specific enzymes and receptors has been a focal point of study, particularly in the context of its potential role in anti-inflammatory and anticancer therapies.

One of the most compelling aspects of this compound is its structural versatility. The pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and stack effectively within biological environments. This characteristic makes it an attractive candidate for designing molecules that can interact with proteins and nucleic acids. Additionally, the presence of the thiazole ring introduces sulfur atoms into the structure, which can participate in various chemical reactions and interactions within biological systems.

The synthesis of Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- presents both challenges and opportunities for chemists. The multi-step synthesis process requires careful optimization to ensure high yields and purity. Advanced synthetic techniques have been employed to construct the complex framework of this molecule efficiently. These techniques include cross-coupling reactions, cyclization processes, and functional group transformations.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies have shown that it exhibits promising activity against several disease models. For instance, research indicates that it may have inhibitory effects on certain kinases involved in cancer progression. Furthermore, its interaction with inflammatory pathways suggests potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis.

The biological activity of Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- is attributed to its ability to modulate key molecular targets within cells. By interacting with enzymes such as kinases or transcription factors, this compound can alter signaling pathways that are critical for cell function and survival. These interactions may lead to therapeutic effects by inhibiting or activating specific cellular processes.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure allows researchers to study fundamental questions about molecular recognition and drug-receptor interactions. By understanding how this molecule interacts with biological targets at a molecular level, scientists can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

The future directions for research on Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(3,5-dimethylphenyl)- are numerous and exciting. Further studies are needed to elucidate its mechanism of action in detail and to explore its potential in clinical settings. Additionally